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Compound of Interest

Compound Name: 8-Methoxyisoquinolin-5-amine
CAS No.: 321921-99-7
Cat. No.: B3259666
Get Quote
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Executive Summary & Pharmacophoric Profile

8-Methoxyisoquinolin-5-amine is a critical heterocyclic scaffold in medicinal chemistry,
functioning primarily as a high-value intermediate for the synthesis of TRPV1 (Vanilloid
Receptor 1) antagonists and isoquinoline-5,8-dione antineoplastic agents.

While the free amine exhibits intrinsic DNA-binding potential due to its planar aromatic
structure, its primary biological significance lies in its derivatization. The 5-amino position
serves as a nucleophilic handle for urea/amide formation (targeting pain pathways), while the
electron-rich 8-methoxy group facilitates oxidative transformation into cytotoxic quinones
(targeting cancer cells via ROS generation).

Key Physicochemical Properties
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Property Value Relevance
CAS Number 321921-99-7 Unique Identifier
Molecular Formula C10H10N20 Core Scaffold
Molecular Weight 174.20 g/mol Fragment-based Drug Design
) o Lysosomal accumulation

pKa (Predicted) ~5.4 (Isoquinoline N)

(weak base)

] Receptor binding (e.g.,

H-Bond Donors 1 (Amine)

TRPV1)
H-Bond Acceptors 3 (N, O) Solvation & Target Interaction

Primary Biological Activity: TRPV1 Antagonism
(Pain Management)

The most authoritative application of 8-Methoxyisoquinolin-5-amine is its use as a precursor
for N-isoquinolin-5-yl-ureas, a class of potent TRPV1 antagonists. Unlike agonists (e.g.,
Capsaicin) that cause desensitization via initial pain/burning, antagonists block the receptor
directly, offering analgesia without nociceptive side effects.

Mechanism of Action[3][4][5]

o Receptor Targeting: The 5-amino group is derivatized (typically with 4-(trifluoromethyl)benzyl
isocyanate) to form a urea linkage.

¢ Binding Site: The isoquinoline core mimics the vanilloid moiety of capsaicin, occupying the
ligand-binding pocket of the TRPV1 channel on sensory neurons (C-fibers).

« Signal Blockade: Binding prevents channel opening in response to noxious heat (>43°C), low
pH, or endogenous ligands (anandamide), thereby inhibiting Ca?* influx and preventing the
propagation of pain signals to the dorsal horn of the spinal cord.

Pathway Visualization
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The following diagram illustrates the modulation of the TRPV1 pathway by derivatives of 8-
Methoxyisoquinolin-5-amine.
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Caption: Mechanism of TRPV1 inhibition by 8-Methoxyisoquinolin-5-amine derivatives,
preventing nociceptive signaling.

Secondary Biological Activity: Anticancer &
Antimicrobial Potential

Beyond pain management, the 8-methoxy-5-amino scaffold is a precursor to isoquinoline-5,8-
diones. These quinone derivatives exhibit potent cytotoxicity against drug-resistant cancer lines
and microbial pathogens.

Mechanism: ROS-Mediated Cytotoxicity

o Oxidative Activation: The amine is oxidized (chemically or metabolically) to the 5,8-dione or
iminoquinone.

» Redox Cycling: The quinone moiety undergoes one-electron reduction by cellular reductases
(e.g., NADPH:cytochrome P450 reductase) to form semiquinone radicals.

* ROS Generation: Semiquinones transfer electrons to molecular oxygen, generating
Superoxide (Oz+~) and Hydroxyl radicals ([1]*OH).[2][3][4]

e Cellular Damage: ROS cause DNA strand breaks, lipid peroxidation, and mitochondrial
collapse, leading to apoptosis.

Target Organism/Cell Activity Type Mechanism
Human Carcinoma (Hela, o ) DNA Intercalation & ROS
Antiproliferative i
MCF-7) generation
) ) ) ) Interference with heme
Plasmodium falciparum Antimalarial

detoxification

) ) Disruption of electron transport
Staphylococcus aureus Antibacterial hai
chain

Chemical Synthesis & Experimental Protocols
Synthesis of 8-Methoxyisoquinolin-5-amine
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The synthesis typically proceeds via the reduction of the nitro-precursor. This protocol ensures
high purity of the amine for subsequent derivatization.

Reagents:

» Starting Material: 8-Methoxy-5-nitroisoquinoline

e Reducing Agent: Lithium Aluminum Hydride (LiAlH4) or H2/Pd-C
e Solvent: Anhydrous Tetrahydrofuran (THF) or Methanol
Protocol:

e Dissolution: Dissolve 1.0 eq of 8-Methoxy-5-nitroisoquinoline in anhydrous THF under N2
atmosphere.

e Reduction: Cool to 0°C. Add LiAIH4 (4.0 eq) portion-wise over 10 minutes to control
exotherm.

e Reflux: Warm to room temperature and reflux for 4 hours.

e Quench: Cool to 0°C. Carefully add water (n mL), 15% NaOH (n mL), and water (3n mL)
sequentially (Fieser workup).

« |solation: Filter the granular precipitate. Concentrate the filtrate in vacuo.

 Purification: Recrystallize from ethanol/ether or purify via flash chromatography (DCM:MeOH
95:5).

Synthesis Workflow Diagram
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Caption: Synthetic route from nitro-precursor to the amine scaffold and its bioactive derivatives.

In Vitro Cytotoxicity Assay (Standardized MTT Protocol)

To evaluate the biological activity of derivatives synthesized from this scaffold:
e Seeding: Plate cancer cells (e.g., HCT116) at

cells/well in 96-well plates. Incubate 24h.

o Treatment: Add 8-Methoxyisoquinolin-5-amine derivatives at graded concentrations (0.1 -
100 pM). Include DMSO control (<0.5%).

 Incubation: Incubate for 48-72 hours at 37°C, 5% COea.

e MTT Addition: Add 10 uL MTT reagent (5 mg/mL in PBS). Incubate 4h.

e Solubilization: Remove media, add 100 pL DMSO to dissolve formazan crystals.

e Quantification: Measure absorbance at 570 nm. Calculate ICso using non-linear regression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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